1-Ethoxy-3-(1-methoxy-1-methyl-ethyl)-benzene

• CAS RN: 939983-38-7
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 1-ethoxy-3-(2-methoxypropan-2-yl)benzene
• InChI: InChI=1S/C12H18O2/c1-5-14-11-8-6-7-10(9-11)12(2,3)13-4/h6-9H,5H2,1-4H3
• InChI Key: BTYIARQASNBLNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(C)(C)OC

Description

1-Ethoxy-3-(1-methoxy-1-methyl-ethyl)-benzene is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Sodium hydride (3.261 g, 81.54 mmol, 60% in mineral oil, Aldrich) was washed twice with hexane, and tetrahydrofuran (60 mL) was added. To this suspension was added 2-(3-ethoxy-phenyl)-propan-2-ol (4.9 g, 27.18 mmol). The mixture was stirred at 45° C. for 1.5 h until the bubbling subsided. It was cooled down to 0° C. and iodomethane (5.08 mL, 81.54 mmol, Aldrich) was added. After 4 h of stirring at room temperature, another portion of iodomethane (5.08 mL, 81.54 mmol) was added. The mixture was stirred at room temperature for 4 d then quenched at 0° C. with cold 20% solution of ammonium chloride. The product was extracted with ethyl acetate (2×1 L). The organic extracts were washed with brine and dried over anhydrous sodium sulfate. The solids were filtered off, and the filtrate was concentrated in vacuo to give 1-ethoxy-3-(1-methoxy-1-methyl-ethyl)-benzene (5.15 g, 97%).